Cas no 1443355-69-8 ((2-fluorophenyl)-(1,3-thiazol-2-yl)methanone)

• Product Name: (2-fluorophenyl)-(1,3-thiazol-2-yl)methanone
• CAS No: 1443355-69-8
• MF: C₁₀H₆FNOS
• MW: 207.224144458771
• MDL: MFCD22373468
• CID: 5219147
• Update Time: 2026-03-06

(2-fluorophenyl)-(1,3-thiazol-2-yl)methanone Chemical and Physical Properties

Names and Identifiers

• (2-fluorophenyl)-(1,3-thiazol-2-yl)methanone

• MDL： MFCD22373468
• Inchi： 1S/C10H6FNOS/c11-8-4-2-1-3-7(8)9(13)10-12-5-6-14-10/h1-6H
• InChI Key： IRMUXAKARKVRNB-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC=C1F)(C1=NC=CS1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on (2-fluorophenyl)-(1,3-thiazol-2-yl)methanone

Introduction to (2-fluorophenyl)-(1,3-thiazol-2-yl)methanone and Its Significance in Modern Chemical Research

(2-fluorophenyl)-(1,3-thiazol-2-yl)methanone, with the CAS number 1443355-69-8, is a compound that has garnered significant attention in the field of chemical and pharmaceutical research. This heterocyclic ketone, featuring a thiazole core linked to a fluorophenyl group, exhibits unique structural and chemical properties that make it a valuable scaffold for the development of novel therapeutic agents.

The thiazole ring is a prominent structural motif in many biologically active molecules, known for its ability to interact with various biological targets. Its sulfur and nitrogen atoms provide multiple sites for hydrogen bonding and coordination, making it an ideal platform for drug design. The incorporation of a fluorophenyl group into this structure introduces additional functional diversity, enhancing both the metabolic stability and binding affinity of potential drug candidates.

In recent years, there has been a growing interest in fluorinated aromatic compounds due to their improved pharmacokinetic properties. The fluorine atom can modulate the electronic distribution of the aromatic ring, influencing both lipophilicity and binding interactions. This makes (2-fluorophenyl)-(1,3-thiazol-2-yl)methanone a promising candidate for further exploration in medicinal chemistry.

The synthesis of this compound involves carefully orchestrated reactions that highlight the versatility of modern organic chemistry techniques. The formation of the thiazole-ketone linkage requires precise control over reaction conditions to ensure high yield and purity. Advanced methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to facilitate the construction of this complex molecule.

The pharmacological potential of (2-fluorophenyl)-(1,3-thiazol-2-yl)methanone has been extensively studied in various preclinical models. Initial research suggests that this compound exhibits significant activity against a range of biological targets, including enzymes and receptors involved in inflammatory pathways. Its ability to modulate these pathways makes it a candidate for the development of novel anti-inflammatory agents.

One particularly intriguing aspect of this compound is its interaction with the thrombin receptor, a key target in cardiovascular disease management. Studies have shown that derivatives of thiazole-based molecules can inhibit thrombin activity, potentially reducing the risk of blood clots. The fluorine substituent in the phenyl ring may enhance this inhibitory effect by improving binding affinity and selectivity.

The role of computational chemistry in optimizing the structure-activity relationships (SAR) of (2-fluorophenyl)-(1,3-thiazol-2-yl)methanone cannot be overstated. Molecular modeling techniques allow researchers to predict how different structural modifications will affect biological activity. This approach has been instrumental in identifying lead compounds that exhibit enhanced efficacy and reduced toxicity.

In addition to its therapeutic potential, this compound has also shown promise in materials science applications. The unique electronic properties of the fluorophenyl group make it suitable for use in organic semiconductors and light-emitting diodes (LEDs). By tuning the electronic structure through strategic functionalization, researchers can develop materials with tailored optoelectronic characteristics.

The environmental impact of synthesizing and utilizing (2-fluorophenyl)-(1,3-thiazol-2-yl)methanone is another critical consideration. Efforts are underway to develop greener synthetic routes that minimize waste and reduce energy consumption. Catalytic processes and solvent-free reactions are being explored as alternatives to traditional methods, aligning with global sustainability goals.

The future prospects for this compound are vast, with ongoing research focusing on expanding its therapeutic applications. Investigating its potential as an antiviral agent or an anticancer drug is among the most exciting areas of exploration. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate these findings into tangible benefits for patients worldwide.

In conclusion, (2-fluorophenyl)-(1,3-thiazol-2-yl)methanone represents a fascinating example of how structural innovation can lead to novel therapeutics. Its unique combination of a thiazole core and fluorophenyl substituent offers multiple opportunities for further development. As research continues to uncover new applications and synthetic strategies, this compound is poised to play a significant role in advancing both chemical science and medical treatment.